Propargyl-PEG4-thiol
Propargyl-PEG4-thiol
Propargyl-PEG4-thiol is a crosslinker containing a propargyl group and thiol group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The thiol group reacts with maleimide, OPSS, vinylsulfone and transition metal surfaces including gold, silver, etc.
Brand Name:
Vulcanchem
CAS No.:
1347750-80-4
VCID:
VC0540345
InChI:
InChI=1S/C11H20O4S/c1-2-3-12-4-5-13-6-7-14-8-9-15-10-11-16/h1,16H,3-11H2
SMILES:
C#CCOCCOCCOCCOCCS
Molecular Formula:
C11H20O4S
Molecular Weight:
248.34
Propargyl-PEG4-thiol
CAS No.: 1347750-80-4
Inhibitors
VCID: VC0540345
Molecular Formula: C11H20O4S
Molecular Weight: 248.34
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1347750-80-4 |
---|---|
Product Name | Propargyl-PEG4-thiol |
Molecular Formula | C11H20O4S |
Molecular Weight | 248.34 |
IUPAC Name | 3,6,9,12-tetraoxapentadec-14-yne-1-thiol |
Standard InChI | InChI=1S/C11H20O4S/c1-2-3-12-4-5-13-6-7-14-8-9-15-10-11-16/h1,16H,3-11H2 |
Standard InChIKey | QFVYBCQBSOIWFU-UHFFFAOYSA-N |
SMILES | C#CCOCCOCCOCCOCCS |
Appearance | Solid powder |
Description | Propargyl-PEG4-thiol is a crosslinker containing a propargyl group and thiol group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The thiol group reacts with maleimide, OPSS, vinylsulfone and transition metal surfaces including gold, silver, etc. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Propargyl-PEG4-thiol |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
PubChem Compound | 71551869 |
Last Modified | Dec 28 2021 |
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